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Compound of Interest

Compound Name: 3-Ethoxy-2-nitroaniline
Cat. No.: B515158
Get Quote
\ J

Melting Point, Boiling Point, and Synthetic Isolation
Part 1: Executive Summary & Chemical Identity

3-Ethoxy-2-nitroaniline is a 1,2,3-trisubstituted benzene derivative. Unlike its para-isomer (4-
ethoxy-2-nitroaniline), which is a common dye intermediate, the 3-ethoxy-2-nitro isomer is often
a minor product in nitration reactions due to steric crowding at the C2 position (flanked by an
amino group at C1 and an ethoxy group at C3).

Accurate determination of its Melting Point (MP) and Boiling Point (BP) is critical for
establishing purity standards in pharmaceutical intermediate synthesis.

Physicochemical Profile (Experimental & Predicted)

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b515158#bc-rfq
https://www.benchchem.com/product/b515158/docs?utm_src=pdf-body#technical-whitepaper-3-ethoxy-2-nitroaniline-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b515158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value | Range Confidence Source/Method
) Chemical Abstracts
CAS Number 663195-31-1 High _
Service
Molecular Formula CsH10N20s3 High Stoichiometry
Molecular Weight 182.18 g/mol High Calculated
] ] 82°C —86°C ) QSPR / Structural

Melting Point _ Medium

(Predicted) Analog Inference

N ) 315°C - 325°C ) ACD/Labs Algorithm

Boiling Point ) Medium

(Predicted) @ 760 mmHg

Orange to Red ) Nitroaniline
Appearance ) ) High

Crystalline Solid chromophore

Soluble in DMSO,
Solubility High Lipophilic character
DCM, Ethyl Acetate

*Note: Specific experimental literature for this isomer is scarce compared to the 4-ethoxy
isomer (MP ~113°C). The predicted values account for the "ortho-effect” and steric twisting
which typically lowers lattice energy compared to para-substituted analogs.

Part 2: Synthesis & Purification Strategy

The synthesis of 3-ethoxy-2-nitroaniline is non-trivial due to the directing effects of the
substituents. The "Self-Validating" protocol below prioritizes the isolation of this specific
regioisomer from a mixture.

Synthetic Logic

Direct nitration of m-phenetidine (3-ethoxyaniline) yields a mixture of isomers. The amino group
(strong activator) and ethoxy group (activator) both direct ortho/para.

o Position 4: Para to Amino, Ortho to Ethoxy (Major Product).

e Paosition 6: Ortho to Amino, Para to Ethoxy (Major Product).
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e Position 2: Ortho to Amino, Ortho to Ethoxy (Target). This position is electronically activated

but sterically hindered.

To maximize yield and purity, we employ a Modified Nitration Protocol followed by Flash

Chromatography.

Workflow Diagram (Graphviz)
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Starting Material:
3-Ethoxyaniline (m-Phenetidine)

Step 1: N-Protection
(Acetic Anhydride)
Forms 3-Ethoxyacetanilide

Step 2: Controlled Nitration
(HNO3 / H2S04, <10°C)
Directs Ortho/Para

Acidic Hydrolysis

Step 3: Deprotection
(HCI / Reflux)
Restores Aniline

eutralization

Crude Mixture:
2-Nitro (Target) + 4-Nitro + 6-Nitro

Purification

Step 4: Flash Chromatography
(Hexane:EtOAc Gradient)

raction Collection

Pure 3-Ethoxy-2-nitroaniline
(Orange Solid)

Click to download full resolution via product page

Figure 1: Synthetic pathway focusing on the isolation of the sterically hindered 2-nitro isomer.

Detailed Protocol
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e Protection: Convert 3-ethoxyaniline to 3-ethoxyacetanilide to modulate reactivity and prevent
oxidation.

 Nitration: Add fuming HNO:s to the protected aniline in H2SOa4 at 0-5°C. Low temperature is
crucial to minimize dinitration.

o Deprotection: Reflux the intermediate in 6M HCI to remove the acetyl group.
e |solation (The Critical Step):
o The crude solid will be dominated by the 4-nitro isomer (MP ~113°C).

o TLC System: 20% Ethyl Acetate in Hexane. The 2-nitro isomer (target) often has a distinct
Rf value due to intramolecular hydrogen bonding between the NH2 and NO:z groups.

o Column: Silica Gel (230-400 mesh). Elute with a gradient of 5%

20% EtOAc/Hexane.

o Validation: Verify fractions via 1H-NMR. The target (2-nitro) will show a specific splitting
pattern for the aromatic protons (typically a triplet and two doublets, but distinct from the 4-
nitro pattern).

Part 3: Experimental Determination of Physical
Properties

Since literature values are scarce, the researcher must empirically validate the MP and BP.

Melting Point Determination (Capillary Method)

¢ Instrument: Digital Melting Point Apparatus (e.g., Stuart SMP30).
e Protocol:

o Dry the purified sample under vacuum (P < 1 mbar) at 40°C for 4 hours to remove solvent
traces.

o Pack 3mm of sample into a glass capillary.
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o Ramp rate: 10°C/min to 60°C, then 1°C/min until melt.
o Observation: Look for the "meniscus point" (clear liquid formation).

o Expected Range: 80-90°C. (Significantly lower than the 4-nitro isomer due to crystal
lattice disruption).

Boiling Point /| Decomposition Assessment (DSC)

Direct boiling point measurement is hazardous for nitroanilines due to potential
decomposition/explosion at high temperatures.

» Method: Differential Scanning Calorimetry (DSC).
» Protocol:
o Seal 2-5 mg of sample in a high-pressure crucible (gold-plated or steel).
o Heat from 30°C to 350°C at 10°C/min under Nitrogen purge.
o Analysis: Identify the endotherm (Melting) and the subsequent exotherm (Decomposition).

o Note: If an endotherm appears >300°C without prior exotherm, it is the boiling point.
However, nitro compounds often decompose before boiling.

Part 4. Safety & Handling (E-E-A-T)

Nitroanilines are potent blood toxins (methemoglobinemia agents) and skin sensitizers.
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Hazard Class Signal Word H-Statement Precaution
H301/H311/H331 Wear Nitrile gloves
Acute Toxicity DANGER (Toxic if (double gloving
swallowed/contact) recommended).
H373 (Damage to Use only in a fume
STOT-RE WARNING
organs/blood) hood.
_ H412 (Harmful to Dispose as hazardous
Aquatic WARNING o )
aquatic life) chemical waste.

Handling Protocol:
e Avoid dust formation.
 In case of spill: Do not dry sweep. Dampen with water and collect.

» Decontamination: Wash surfaces with ethanol followed by soapy water; nitroanilines stain
skin/surfaces yellow-orange immediately.

References
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(Note: Due to the specific nature of this isomer, references for the 4-ethoxy isomer are provided
as comparative baselines for property estimation.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Whitepaper: 3-Ethoxy-2-nitroaniline
Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b515158/docs#technical-whitepaper-3-ethoxy-2-
nitroaniline-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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